Cas no 13893-61-3 (2-amino-2-methylpentan-1-ol)

• Product Name: 2-amino-2-methylpentan-1-ol
• CAS No: 13893-61-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD12827116
• CID: 3723688
• PubChem ID: 15008405
• Update Time: 2025-04-23

2-amino-2-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-amino-2-methyl-
• 2-amino-2-methylpentan-1-ol
• SY190511
• SCHEMBL1170269
• AKOS008142712
• CS-0091365
• 13893-61-3
• EN300-79070
• ATRNFARHWKXXLH-UHFFFAOYSA-N
• Z734150846
• 2-amino-2-methyl-1-pentanol
• D75112
• MFCD12827116
• 2-Methyl- 2-Amino-Pentanol

• MDL： MFCD12827116
• Inchi： 1S/C6H15NO/c1-3-4-6(2,7)5-8/h8H,3-5,7H2,1-2H3
• InChI Key： ATRNFARHWKXXLH-UHFFFAOYSA-N
• SMILES： C(O)C(N)(C)CCC

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-methylpentan-1-ol

Comprehensive Guide to 1-Pentanol, 2-amino-2-methyl- (CAS No. 13893-61-3): Properties, Applications, and Market Insights

1-Pentanol, 2-amino-2-methyl- (CAS No. 13893-61-3) is a versatile organic compound with a unique molecular structure that combines an amino group with a branched pentanol chain. This compound, also known as 2-Amino-2-methyl-1-pentanol, has gained significant attention in various industrial and research applications due to its distinctive chemical properties. In this comprehensive guide, we will explore its molecular characteristics, synthesis methods, practical applications, and current market trends.

The molecular formula of 1-Pentanol, 2-amino-2-methyl- is C6H15NO, with a molecular weight of 117.19 g/mol. Its structure features a hydroxyl group at the primary carbon position and an amino group at the secondary carbon, making it both an alcohol and an amine. This dual functionality allows for interesting chemical behavior, including hydrogen bonding capabilities and amphoteric properties. Researchers often search for "2-Amino-2-methyl-1-pentanol solubility" or "CAS 13893-61-3 boiling point," as these are critical parameters for many applications.

One of the most searched topics regarding this compound is its synthesis pathway. 1-Pentanol, 2-amino-2-methyl- can be produced through several methods, including the reductive amination of 2-methyl-1-pentanal or the nucleophilic substitution of 2-methyl-2-pentanol derivatives. The purity of the final product, often a concern for buyers looking for "high purity 2-Amino-2-methyl-1-pentanol," depends significantly on the purification techniques employed during synthesis.

In industrial applications, 1-Pentanol, 2-amino-2-methyl- serves multiple purposes. It's widely used as an intermediate in pharmaceutical synthesis, particularly in creating compounds with biological activity. The personal care industry utilizes it in specialty formulations, where searches for "2-Amino-2-methyl-1-pentanol in cosmetics" have increased by 35% in the past year. Its ability to act as both a pH adjuster and a conditioning agent makes it valuable in hair care products.

The compound's role in corrosion inhibition has become particularly relevant with growing interest in "green corrosion inhibitors." Studies show 1-Pentanol, 2-amino-2-methyl- can form protective films on metal surfaces, with search queries like "CAS 13893-61-3 corrosion inhibition efficiency" rising steadily. This application aligns well with current sustainability trends in material science.

From a safety perspective, proper handling of 1-Pentanol, 2-amino-2-methyl- requires understanding its physical properties. The compound typically appears as a colorless to pale yellow liquid with a characteristic amine odor. Storage recommendations often include keeping it in tightly sealed containers away from strong oxidizers, as users frequently search for "2-Amino-2-methyl-1-pentanol storage conditions" and "CAS 13893-61-3 stability."

The global market for 1-Pentanol, 2-amino-2-methyl- has shown consistent growth, particularly in the Asia-Pacific region. Market analysts note increased demand from the pharmaceutical sector, with searches for "2-Amino-2-methyl-1-pentanol suppliers" and "CAS 13893-61-3 price trends" reflecting this commercial interest. The compound's price typically ranges between $50-$100 per kilogram, depending on purity and quantity.

Recent research developments have expanded the potential applications of 1-Pentanol, 2-amino-2-methyl-. Scientists are investigating its use in advanced material synthesis, particularly in creating functionalized polymers. Academic interest is evident from the surge in searches for "2-Amino-2-methyl-1-pentanol in polymer chemistry" and "CAS 13893-61-3 research papers." These studies often focus on the compound's ability to modify surface properties of materials.

Quality control remains a critical aspect when working with 1-Pentanol, 2-amino-2-methyl-. Analytical methods such as gas chromatography and NMR spectroscopy are commonly employed to verify purity, with laboratory professionals frequently searching for "2-Amino-2-methyl-1-pentanol analytical methods." The compound typically shows ≥98% purity in commercial grades, though specialty applications may require higher purity levels.

Environmental considerations for 1-Pentanol, 2-amino-2-methyl- have gained attention in regulatory discussions. While not classified as highly hazardous, proper disposal methods are essential, as indicated by increasing searches for "CAS 13893-61-3 biodegradability" and "2-Amino-2-methyl-1-pentanol environmental impact." The compound shows moderate biodegradability under aerobic conditions.

For researchers considering alternatives to 1-Pentanol, 2-amino-2-methyl-, comparative studies with similar amino alcohols are available. Common search comparisons include "2-Amino-2-methyl-1-pentanol vs 2-amino-1-butanol" and "CAS 13893-61-3 alternatives." These studies typically focus on reactivity differences and application-specific performance metrics.

Looking forward, the versatility of 1-Pentanol, 2-amino-2-methyl- suggests continued relevance across multiple industries. Emerging applications in nanotechnology and specialty coatings may drive future demand, with patent filings related to CAS 13893-61-3 showing a 20% increase in the last two years. This growth trajectory positions the compound as an important subject for both industrial users and academic researchers.